Carboxyfluorescein-PEG12-NHS
Overview
Description
Carboxyfluorescein-PEG12-NHS is a fluorescein labeled PEG derivative containing an NHS group, which enables labeling for antibodies and other purified proteins at primary amines (lysine side chains). The hydrophilic PEG spacer arm increases solubility in aqueous media.
Scientific Research Applications
Biomedical Applications in Tissue Adhesion and Regeneration
Carboxyfluorescein-PEG12-NHS is used in the development of chondroitin sulfate-polyethylene glycol (CS-PEG) adhesive hydrogels, which have potential applications in wound healing and regenerative medicine. The CS-PEG hydrogel, synthesized using N-hydroxysuccinimide (NHS), can be covalently bound to proteins in tissue via amide bonds. This hydrogel demonstrates significant adhesive strength, biological compatibility, and minimal inflammatory response when implanted, making it a promising material for biomedical applications (Strehin et al., 2010).
Modification of Biodegradable Polymers for Biomedical Applications
In another application, the carboxylic groups of polyethylene glycol (PEG) are reacted with N-hydroxysuccinimide (NHS) for the synthesis and modification of biodegradable polymers like poly(propylene fumarate) (PPF). This process enables the coupling of bioactive molecules, such as peptides, to PEG-tethered PPF, which has implications for biomedical applications including tissue engineering and drug delivery systems (Jo et al., 2000).
Nanotechnology and Molecular Imaging
In nanotechnology, carboxyfluorescein-PEG12-NHS plays a role in the development of magnetic nanoparticles (MNPs) for use in magnetic resonance imaging (MRI) and drug delivery systems. The MNPs functionalized with PEG and NHS offer enhanced MRI contrast, longer circulation times in vivo, and the potential for targeted drug delivery, demonstrating its utility in diagnostic imaging and therapeutics (Yallapu et al., 2010).
Cancer Therapy and Imaging
Carboxyfluorescein-PEG12-NHS is utilized in the synthesis of cetuximab-conjugated PEGylated gold nanorods targeting epithelial cancer cells. These nanoprobes are designed for absorption imaging and photothermal ablation of cancer cells, illustrating their potential in cancer therapy and diagnostic imaging (Choi et al., 2012).
Gene Delivery Applications
In gene therapy research, carboxyfluorescein-PEG12-NHS is employed in the formulation of block copolymers for DNA delivery. The compound is used to modify polymers to enhance their gene transfection efficiency, demonstrating its importance in the development of gene delivery vectors for specific cell targeting, such as hepatocytes (Lim et al., 2000).
properties
Molecular Formula |
C52H68N2O22 |
|---|---|
Molecular Weight |
1073.11 |
IUPAC Name |
2-(3,6-dihydroxy-9H-xanthen-9-yl)-5-(41-((2,5-dioxopyrrolidin-1-yl)oxy)-41-oxo-5,8,11,14,17,20,23,26,29,32,35,38-dodecaoxa-2l2-azahentetracontanoyl)benzoate |
InChI |
InChI=1S/C52H69N2O22/c55-39-2-5-42-45(36-39)75-46-37-40(56)3-6-43(46)50(42)41-4-1-38(35-44(41)52(61)62)51(60)53-10-12-64-14-16-66-18-20-68-22-24-70-26-28-72-30-32-74-34-33-73-31-29-71-27-25-69-23-21-67-19-17-65-15-13-63-11-9-49(59)76-54-47(57)7-8-48(54)58/h1-6,35-37,50,55-56H,7-34H2,(H,61,62)/p-1 |
InChI Key |
YRFRTDLHFRFXAJ-UHFFFAOYSA-M |
SMILES |
O=C([O-])C(C=C(C([N]CCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCC(ON1C(CCC1=O)=O)=O)=O)C=C2)=C2C3C4=CC=C(O)C=C4OC5=C3C=CC(O)=C5 |
Appearance |
Solid powder |
Purity |
>96% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO, DMF, DCM, Water |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Carboxyfluorescein-PEG12-NHS |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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